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This guide provides a comprehensive overview of natural source electromagnetic (EM)
methods, a suite of passive geophysical techniques that measure the Earth's response to
naturally occurring electromagnetic fields. These methods are pivotal for imaging subsurface
electrical resistivity structures from near-surface to lithospheric depths. Applications are
extensive, ranging from mineral and geothermal exploration to groundwater mapping and
crustal studies.[1][2][3][4]

Core Principles of Natural Source EM Methods

Natural source EM methods leverage the principles of electromagnetic induction.[5] The Earth
is constantly bathed in a spectrum of naturally generated, time-varying magnetic fields. These
primary magnetic fields induce a secondary electrical current (telluric current) within the
conductive subsurface.[6][7] The flow of these telluric currents, in turn, generates a secondary
magnetic field.

By simultaneously measuring the orthogonal components of the electric and magnetic fields at
the Earth's surface, a transfer function can be calculated. This function, known as the
magnetotelluric impedance tensor, describes the subsurface's electrical resistivity structure.

Natural EM Sources

The primary sources of the EM signals are frequency-dependent:
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e High Frequencies (> 1 Hz): The dominant source is global thunderstorm activity, primarily
lightning discharges that generate EM energy propagating within the Earth-ionosphere
waveguide.[8][9][10] This range is crucial for Audio-Magnetotelluric (AMT) methods.[11]

e Low Frequencies (< 1 Hz): The primary source is the interaction of the solar wind with the
Earth's magnetosphere, generating micropulsations.[8][10][12] These lower frequencies are
essential for deep-crustal and mantle studies using the Magnetotelluric (MT) method.

The Skin Depth Concept

The depth of investigation for EM methods is governed by the "skin depth" (), which is the
depth at which the amplitude of the EM wave decays to 1/e (about 37%) of its surface value.
Lower frequency waves penetrate deeper into the subsurface, while higher frequencies are
attenuated more rapidly and provide information about shallower structures.[13] The skin depth
is approximated by the formula:

d =503 * V(p/f)

Where:

e Jis the skin depth in meters.

e p (rho) is the electrical resistivity in Ohm-meters (Q-m).
o fisthe frequency in Hertz (Hz).

This relationship is fundamental to EM sounding; by measuring the Earth's impedance over a
wide range of frequencies, one can construct a resistivity model as a function of depth.

Key Natural Source EM Methods

The primary distinction between various natural source EM methods lies in the frequency band
they utilize and, consequently, their depth of investigation.
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Typical . .
Primary Depth of Primary
Method Frequency o T
Source Investigation Application
Range
Deep crustal
studies,
geothermal
) Solar ]
Magnetotellurics ] 100s of meters to  exploration,
104 Hz - 1 kHz Wind/Magnetosp
(MT) ) ) >100 km hydrocarbon
here & Lightning ]
exploration,

mineral systems
mapping.[2][14]

Audio-
Magnetotellurics
(AMT)

1 Hz - 100 kHz

Global Lightning
Activity

A few meters to a

few kilometers

Mineral
exploration,
groundwater
mapping,
engineering and
environmental
studies.[15][16]
[17]

Z-Axis Tipper
Electromagnetics
(ZTEM)

30 Hz - 720 Hz

Global Lightning
Activity

100s of meters to
>2 km

Airborne
reconnaissance
for mineral and
geothermal
exploration,
mapping large-
scale structures.
[BI[e18][19]

Experimental Protocols: Data Acquisition

A typical ground-based natural source EM survey (MT or AMT) involves deploying a set of
sensors at a designated station to record time-series data of the electric and magnetic fields.
[20]

Instrumentation
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» Electric Field Sensors (Electrodes): Two orthogonal, grounded electric dipoles are used to
measure the horizontal components of the telluric current (Ex, Ey).[21] Non-polarizing
electrodes (e.g., lead-lead chloride, copper-copper sulphate) are used to minimize
electrochemical noise. These are placed in porous pots and buried in shallow holes to
ensure good electrical contact with the ground. The dipole lengths typically range from 50 to
100 meters.

o Magnetic Field Sensors (Induction Coils): High-sensitivity induction coils are used to
measure the three components of the time-varying magnetic field (Hx, Hy, Hz).[21] These
coils are precisely oriented (North-South, East-West, and vertical) and are often buried to
insulate them from thermal variations and wind-induced vibrations.

o Data Acquisition System: A central unit records the signals from all five channels (Ex, Ey, HX,
Hy, Hz) simultaneously.[21] High-precision timing, typically synchronized via GPS, is critical,
especially when using remote reference techniques to mitigate noise.

Field Methodology (MT/AMT)

» Site Selection: Stations are located based on the survey's geological targets. A critical
consideration is minimizing cultural electromagnetic noise from sources like power lines,
pipelines, and electric fences.[21][22]

e Sensor Deployment:

o The magnetic coils are buried in shallow pits and oriented using a compass and
inclinometer.

o The electric dipoles are laid out in a cross-formation centered on the magnetic sensors.
Electrodes are buried, and the connecting wires are kept as close to the ground as
possible to reduce wind noise.

o Remote Referencing: To improve data quality, a second set of magnetic field sensors (HXx,
Hy) is often deployed at a remote reference station, typically several kilometers away. This
station records the magnetic fields simultaneously with the primary station. The assumption
is that the natural EM source signal is spatially uniform over the area, while cultural noise is
local. During processing, any signal components that are not coherent between the two
stations are identified as noise and removed.[21][23]
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» Data Recording: The system records the time-series data for a duration determined by the
target depth. Deeper targets require lower frequencies, which in turn necessitate longer
recording times—from several hours for a standard MT sounding to days or even weeks for
long-period MT (LMT) targeting the mantle.[20][24]

Airborne Methodology (ZTEM)

ZTEM is an airborne passive EM method that measures the vertical magnetic field (Hz) using a
receiver towed by a helicopter or fixed-wing aircraft.[8][9]

» Airborne Receiver: A large induction coil receiver is towed approximately 90-110 meters
below the aircraft to measure the vertical component of the magnetic field (Hz).[8][25]

e Ground Base Station: Simultaneously, a ground station with two orthogonal horizontal
magnetic coils (Hx, Hy) records the horizontal components of the field.[9]

o Tipper Calculation: The airborne vertical field data is then referenced to the horizontal fields
from the ground station to calculate the "Tipper." The Tipper is the transfer function (T = Hz /
H_horizontal) that relates the vertical magnetic field to the horizontal ones. In a uniformly
layered (1D) Earth, a vertical magnetic field is not generated. Therefore, the presence of a
vertical field is a direct indicator of lateral variations in subsurface conductivity, making ZTEM
an excellent tool for mapping geological structures like faults and alteration zones.[2][9]
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Fig. 1. General workflow for natural source EM methods.

Raw time-series data must undergo several processing steps to yield meaningful geophysical

parameters.[21][23]
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Processing Protocol

Time-to-Frequency Domain Transformation: The recorded time-series data for the electric
and magnetic field components are converted into the frequency domain using a Fast
Fourier Transform (FFT).[21][23][26]

Cross-Power Spectra Calculation: The auto- and cross-power spectra of the various EM
components are calculated. These spectra are the fundamental inputs for estimating the
impedance tensor.

Robust Statistical Estimation: To minimize the influence of noise and outliers in the data,
robust statistical methods are employed.[23] This step often incorporates the remote
reference data to identify and remove locally-generated noise that is not coherent between
the primary and reference sites.[23]

Impedance Tensor Calculation: The impedance tensor (Z) is calculated, which relates the
horizontal electric fields to the horizontal magnetic fields in the frequency domain:

[EX] = [Zxx Zxy] [HX] [EY] [Zyx Zyy] [HY]

Apparent Resistivity and Phase: From the impedance tensor elements, the apparent
resistivity (pa) and phase (@) are calculated as a function of frequency. For a 1D Earth, the
off-diagonal terms are used:

Pa_Xy « (1/wp) * [Zxy|? @_xy = arctan(Im(Zxy) / Re(Zxy))

These two parameters—apparent resistivity and phase—are the primary data types used for
subsequent modeling and interpretation.[21]
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Fig. 2: EM signal propagation and subsurface interaction.

Inversion and Interpretation

The final step is to convert the
geologically meaningful model
inversion.

calculated apparent resistivity and phase curves into a
of the subsurface. This is achieved through a process called

 Inversion: A computational algorithm is used to find a 1D, 2D, or 3D resistivity model of the
Earth whose calculated response best fits the observed data. The process starts with an
initial model and iteratively adjusts it to minimize the misfit between the model response and

the field data.
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o Geological Interpretation: The resulting resistivity model is then interpreted by geoscientists.
By correlating the resistivity values with known geology from drilling, mapping, or other
geophysical data, features of interest can be identified. For example, low-resistivity zones
might indicate the presence of conductive materials like metallic sulfide deposits, graphite,
clay-rich alteration zones, or saline fluids, while high-resistivity zones could represent
unaltered basement rock or silicified zones.[6]

Applications in Research and Development

Natural source EM methods are powerful tools for a wide array of applications due to their
significant depth penetration and sensitivity to conductivity variations.

e Mineral Exploration: These methods are used to map large-scale alteration systems and
structures that control mineralization.[27] For example, conductive zones may be associated
with massive sulfide deposits or the clay caps above porphyry copper systems.[2]

o Geothermal Exploration: Geothermal systems are often characterized by low-resistivity
anomalies caused by hot, saline fluids and associated clay alteration. MT is a primary tool for
mapping these geothermal reservoirs.[14]

e Groundwater Investigations: AMT is effective at mapping the depth and extent of aquifers,
identifying saline water intrusions, and characterizing subsurface hydrogeology.[1]

» Hydrocarbon Exploration: MT can be used in challenging geological environments (e.g.,
beneath volcanic or carbonate cover) to image deep sedimentary basins and structures that
may host oil and gas reservoirs.[14]

o Crustal and Lithospheric Studies: Long-period MT surveys provide unique insights into the
structure of the Earth's crust and upper mantle, helping to delineate tectonic plate
boundaries and understand deep geological processes.[13]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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